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  • Product: Yohimban-17-one
  • CAS: 523-14-8

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to Yohimban-17-one: Chemical Structure and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals Introduction Yohimban-17-one is a tetracyclic indole alkaloid belonging to the yohimbane class of natural products. It serves as a crucial synthetic interme...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yohimban-17-one is a tetracyclic indole alkaloid belonging to the yohimbane class of natural products. It serves as a crucial synthetic intermediate in the chemical elaboration of various yohimbane alkaloids, a family of compounds known for their diverse pharmacological activities.[1] While not as extensively studied as its more famous relative, yohimbine, understanding the chemical structure and physicochemical properties of yohimban-17-one is fundamental for researchers engaged in the synthesis and development of novel therapeutics derived from the yohimbane scaffold. This guide provides a comprehensive overview of the core chemical and physical characteristics of yohimban-17-one, intended to support research and development in medicinal chemistry and pharmacology.

Chemical Structure and Identification

Yohimban-17-one possesses the fundamental yohimban ring system, which consists of five fused rings. The defining feature of this particular derivative is the presence of a ketone functional group at the 17-position of the steroid-like E-ring.

The systematic IUPAC name for a specific stereoisomer, (3β,15β,20β)-Yohimban-17-one, is (1R,15S,20S)-3,11,12,14,15,16,17,19,20,21-Decahydro-1H-yohimban-18-one.[2]

Key Identifiers:

IdentifierValueSource
CAS Number 523-14-8
Molecular Formula C₁₉H₂₂N₂O[2]
Molecular Weight 294.39 g/mol [2]

Below is a 2D representation of the chemical structure of yohimban-17-one.

Yohimban-17-one Chemical Structure

Physicochemical Properties

Detailed experimental data for the physicochemical properties of yohimban-17-one are not extensively reported in the public domain. The information presented below is a combination of data from available sources and computationally predicted values for yohimbane and related alkaloids, which can serve as a useful estimation for researchers.

PropertyValueNotes and References
Melting Point Not availableExperimental data is not readily available.
Boiling Point Not availableExperimental data is not readily available.
Solubility Sparingly soluble in water; Soluble in organic solvents like ethanol, chloroform, and methanol.Based on the general solubility of yohimbane alkaloids.[3] The presence of the ketone may slightly alter solubility compared to hydroxyl-containing analogs.
pKa Not availableThe basicity of the yohimbane scaffold is attributed to the nitrogen atoms, particularly the one in the quinolizidine system. The pKa is expected to be in the range of other yohimbane alkaloids.
LogP (predicted) ~3.5 - 4.5This predicted value suggests that yohimban-17-one is a lipophilic molecule.

Synthesis and Reactivity

Yohimban-17-one is a key intermediate in the synthesis of more complex yohimbane alkaloids. Its preparation often involves the oxidation of the corresponding alcohol, yohimban-17-ol. A notable method for this transformation is the Albright-Goldman oxidation, which utilizes a mixture of dimethyl sulfoxide (DMSO) and acetic anhydride. This mild oxidation is particularly well-suited for sensitive substrates like indole alkaloids.

The ketone at the C-17 position is a versatile functional group for further chemical modifications. For instance, it can undergo reactions at the adjacent C-18 position. The synthesis of 18-acylyohimban-17-ones and their subsequent conversion to various heterocyclic yohimbans has been reported.[1]

Illustrative Synthetic Workflow:

Synthesis Yohimban17ol Yohimban-17-ol Yohimban17one Yohimban-17-one Yohimban17ol->Yohimban17one Albright-Goldman Oxidation (DMSO, Ac₂O) Derivatives Substituted Yohimbane Derivatives Yohimban17one->Derivatives Further Functionalization

General synthetic route to yohimban-17-one and its derivatives.

Experimental Protocols

General Protocol for Albright-Goldman Oxidation of Yohimban-17-ol:

  • Dissolution: Dissolve yohimban-17-ol in a suitable anhydrous solvent (e.g., a mixture of dimethyl sulfoxide and acetic anhydride).

  • Reaction: Stir the reaction mixture at room temperature for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction and perform an aqueous work-up to remove the DMSO and acetic acid. This typically involves partitioning between an organic solvent and water.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system to afford pure yohimban-17-one.

  • Characterization: Characterize the final product using standard analytical techniques such as NMR (¹H and ¹³C), IR, and mass spectrometry to confirm its identity and purity.

Analytical Characterization

Comprehensive spectral data for yohimban-17-one is not available in the provided search results. However, based on the known structure, the expected spectral features can be predicted.

  • ¹H NMR: The spectrum would show characteristic signals for the aromatic protons of the indole ring, as well as a complex set of aliphatic protons from the fused ring system. The absence of a proton at the C-17 position would be a key indicator.

  • ¹³C NMR: The spectrum would display a signal for the carbonyl carbon (C-17) in the downfield region (typically ~200-220 ppm), in addition to the signals for the aromatic and aliphatic carbons.

  • Infrared (IR) Spectroscopy: A strong absorption band corresponding to the C=O stretching vibration of the ketone would be expected in the region of 1700-1725 cm⁻¹.

  • Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of yohimban-17-one (294.39 g/mol ).

Conclusion

Yohimban-17-one is a foundational molecule in the rich and complex chemistry of yohimbane alkaloids. While detailed physicochemical and spectral data are not as extensively documented as for other members of this family, its role as a synthetic precursor is well-established. This guide provides a consolidated overview of its chemical structure, key identifiers, and expected properties, drawing from the available scientific literature. Further experimental investigation is warranted to fully characterize this important compound and unlock its full potential in the synthesis of novel, biologically active molecules.

References

  • Albright, J. D., & Goldman, L. (1971). Alkaloid Studies. 7. Reactions of 18-Hydroxymethyleneyohimban-17-one and the Preparation of Yohimbano[17,18-c and 18,17-c/]pyrazoles. Journal of Medicinal Chemistry, 14(7), 571-575.
  • Inxight Drugs. Yohimban-17-one, (3β,15β,20β)-. [Link]

  • ChemIndex. 439-70-3 | (17beta)-yohimban-17-ol. [Link]

  • PubChem. Yohimban. [Link]

  • Yang, S., et al. (2021). Synthesis of Conformationally Liberated Yohimbine Analogues and Evaluation of Cytotoxic Activity. ACS Omega, 6(31), 20495-20506.
  • IUPHAR/BPS Guide to PHARMACOLOGY. yohimbine. [Link]

  • PubChem. Yohimbine. [Link]

  • ResearchGate. Analysis of yohimbine alkaloid from Pausinystalia yohimbe by non-aqueous capillary electrophoresis and gas chromatography-mass spectrometry. [Link]

  • ResearchGate. Mass spectrum of yohimbine acquired by laser desorption ionization from.... [Link]

  • PubChem. Alloyohimbine. [Link]

  • ResearchGate. A One-Pot Methodology for the Synthesis of the Yohimban Skeleton. [Link]

  • Sarpong, R., et al. (2013). A divergent approach to the synthesis of the yohimbinoid alkaloids venenatine and alstovenine.
  • The Pharmaceutical Society of Japan. 共鳴周波数 測定領域 A-1) 13C NMR の特徴. [Link]

  • NIST. Yohimbine. [Link]

  • PubChem. beta-Yohimbine. [Link]

  • PubChem. Yohimbic Acid. [Link]

  • PubChem. Yohimbine C-11. [Link]

  • Hassan, A. H. E., et al. (2018). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs.
  • Setsunan University. Stereochemistry and full assignments of 1H- and 13C-NMR spectra of 1,5-seco-grayanotoxin. [Link]

  • SynArchive. Synthesis of Yohimbine by Eugene E. van Tamelen (1958). [Link]

  • Chen, Q., et al. (2008). Analysis of yohimbine alkaloid from Pausinystalia yohimbe by non-aqueous capillary electrophoresis and gas chromatography-mass spectrometry.
  • Wikipedia. Albright–Goldman oxidation. [Link]

  • MDPI. Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk?. [Link]

  • Zekri, E., et al. (2004). Complete 1H and 13C NMR Spectral Assignment of 17-hydroxy Epimeric Sterols With Planar A or A and B Rings. Magnetic Resonance in Chemistry, 42(3), 360-363.
  • Chem-Station. Albright-Goldman Oxidation. [Link]

  • Nottingham ePrints. Novel Approaches Towards the Synthesis of Morphinan Derivatives. [Link]

  • YouTube. Albright–Goldman oxidation. [Link]

  • Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media.

Sources

Exploratory

An In-depth Technical Guide on the Binding Affinity of Yohimban-17-one for the α2-Adrenergic Receptor

This document serves as a detailed technical resource for researchers, medicinal chemists, and drug development professionals, providing a comprehensive analysis of the binding characteristics of yohimban-17-one to the α...

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Author: BenchChem Technical Support Team. Date: March 2026

This document serves as a detailed technical resource for researchers, medicinal chemists, and drug development professionals, providing a comprehensive analysis of the binding characteristics of yohimban-17-one to the α2-adrenergic receptor (α2-AR). We will explore the molecular pharmacology of this interaction, present comparative binding data with its stereoisomers, detail a robust experimental protocol for affinity determination, and illustrate the downstream signaling consequences.

Introduction: The Yohimban Scaffold and the α2-Adrenergic Receptor Family

1.1. Yohimban-17-one: A Stereoisomer of Pharmacological Importance

1.2. The α2-Adrenergic Receptor: A Key Regulator of Sympathetic Tone

The α2-adrenergic receptors are a family of G protein-coupled receptors (GPCRs) that are crucial in regulating the sympathetic nervous system.[5] Activated by the endogenous catecholamines epinephrine and norepinephrine, they are classified into three main subtypes in humans: α2A, α2B, and α2C.[6] These receptors are classically located on presynaptic nerve terminals, where their activation inhibits the further release of norepinephrine, creating a negative feedback loop.[5][7]

Functionally, α2-ARs primarily couple to inhibitory G proteins (Gαi/o).[8][9] This interaction leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and subsequent downstream effects on cellular function.[8][9] Due to their significant physiological roles, α2-ARs are important therapeutic targets. Agonists are used for sedation, analgesia, and hypertension treatment, while antagonists, like yohimbine, have been investigated for conditions such as erectile dysfunction and as research tools to increase sympathetic outflow.[7][10]

Binding Affinity Profile of Yohimban Alkaloids at α2-Adrenergic Receptors

The affinity of a ligand for its receptor is a critical parameter, quantified by the inhibition constant (Ki) or the dissociation constant (Kd). A lower value signifies a higher binding affinity. While specific Ki values for yohimban-17-one are not as prevalent in the literature as for its more famous stereoisomers, the existing data for the yohimban class demonstrates a strong and often selective interaction with α2-ARs.

Research has shown that stereoisomers of yohimbine are potent and selective α2-adrenoceptor antagonists.[2][11] This selectivity is crucial for their pharmacological profile, as it minimizes off-target effects at other receptors like the α1-adrenoceptor. The carboxymethyl moiety and the overall stereoconfiguration of the molecule are critical for this α1/α2 specificity.[2]

Table 1: Comparative Binding Affinities (Kd) of Yohimbine Stereoisomers

CompoundReceptor TargetTissue SourceKd (nM)Reference
(+)-Yohimbineα2-AdrenoceptorHuman Platelets-[2]
Alloyohimbineα2-AdrenoceptorHuman Platelets-[2]
α-Yohimbine (Rauwolscine)α2-AdrenoceptorHuman Platelets-[2]
Corynanthineα1-AdrenoceptorRat Liver-[2]
[3H]Yohimbineα2-AdrenoceptorHuman Adipocyte Membranes2.1 ± 0.4[12]
[3H]Yohimbineα2-AdrenoceptorIntact Human Adipocytes6.6 ± 0.8[12]
[3H]Yohimbineα2-AdrenoceptorPurified Human Platelet Membranes6.2 ± 1.4[13]

Note: While a specific Kd value for (+)-Yohimbine was not provided in the abstract, it was characterized as a selective alpha 2-adrenoceptor antagonist with a high KD alpha 1/KD alpha 2 ratio.[2]

Experimental Protocol: Determining Binding Affinity via Radioligand Competition Assay

To empirically determine the binding affinity (Ki) of an unlabeled compound such as yohimban-17-one for α2-AR subtypes, a competitive radioligand binding assay is the gold-standard methodology.[14][15][16] This protocol outlines the key steps for such an experiment.

Rationale for Method Selection: This assay is highly sensitive and quantitative. It measures the ability of a test compound (the "competitor," e.g., yohimban-17-one) to displace a radiolabeled ligand with known high affinity and selectivity for the α2-AR (e.g., [³H]-Rauwolscine or [³H]-Yohimbine) from the receptor.[14] The resulting data allows for the calculation of the competitor's IC50, which can then be converted to a Ki value.

3.1. Materials and Reagents

  • Receptor Source: Cell membranes prepared from cell lines stably expressing a single human α2-AR subtype (α2A, α2B, or α2C).[14]

  • Radioligand: [³H]-Rauwolscine or [³H]-Yohimbine (specific activity >70 Ci/mmol).[14]

  • Test Compound: Yohimban-17-one, dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

  • Non-specific Binding (NSB) Ligand: A high concentration (e.g., 10 µM) of a non-radiolabeled α2-AR antagonist like phentolamine or unlabeled yohimbine.[14]

  • Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4.[15]

  • Equipment: 96-well microplates, liquid scintillation counter, glass fiber filters (e.g., GF/C), and a cell harvester.[14][17]

3.2. Step-by-Step Experimental Procedure

  • Membrane Preparation: Isolate cell membranes from the expression system via homogenization followed by differential centrifugation to obtain a membrane pellet enriched with the target receptor.[15][18] Determine the total protein concentration of the membrane preparation using a BCA or Bradford assay.[15]

  • Assay Plate Setup: In a 96-well plate, set up the following reactions in triplicate[14][18]:

    • Total Binding: 50 µL Cell Membranes (5-20 µg protein), 25 µL Assay Buffer, 25 µL Radioligand (at a concentration near its Kd, e.g., 1-2 nM).

    • Non-specific Binding (NSB): 50 µL Cell Membranes, 25 µL NSB Ligand (e.g., 10 µM Phentolamine), 25 µL Radioligand.

    • Competition Binding: 50 µL Cell Membranes, 25 µL Test Compound (at 10-12 varying concentrations), 25 µL Radioligand.

  • Incubation: Incubate the plate at room temperature (25°C) for 60-90 minutes to allow the binding reaction to reach equilibrium.[14]

  • Termination and Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters using a cell harvester. This step separates the receptor-bound radioligand from the unbound radioligand. Wash the filters multiple times with ice-cold Assay Buffer to minimize non-specific signal.[14][17]

  • Quantification: Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and measure the radioactivity (in Counts Per Minute, CPM, or Disintegrations Per Minute, DPM) using a liquid scintillation counter.[14]

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).[14]

    • Plot the percentage of specific binding versus the log concentration of the test compound (yohimban-17-one).

    • Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific radioligand binding.[14]

    • Convert the IC50 to the inhibition constant (Ki ) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

3.3. Workflow Visualization

G cluster_prep Preparation cluster_assay Binding Assay cluster_analysis Data Analysis P1 Prepare Cell Membranes (Expressing α2-AR) A1 Incubate Membranes, Radioligand & Competitor (60-90 min @ 25°C) P1->A1 P2 Prepare Serial Dilutions of Yohimban-17-one P2->A1 P3 Prepare Radioligand ([³H]-Rauwolscine) P3->A1 A2 Rapid Vacuum Filtration (Separate Bound/Free) A1->A2 Terminate Reaction A3 Wash Filters with Ice-Cold Buffer A2->A3 D1 Quantify Radioactivity (Scintillation Counting) A3->D1 D2 Calculate Specific Binding D1->D2 D3 Plot Competition Curve (% Binding vs. [Log Competitor]) D2->D3 D4 Calculate IC50 & Ki (Cheng-Prusoff) D3->D4

Caption: Workflow for a competitive radioligand binding assay.

Downstream Signaling Consequences of α2-Adrenergic Receptor Antagonism

The binding of an antagonist like yohimban-17-one to the α2-AR blocks the receptor, preventing its activation by endogenous agonists like norepinephrine. This action has significant downstream cellular consequences.

The canonical signaling pathway for the α2-AR involves its coupling to the Gαi subunit of a heterotrimeric G protein.[9] When an agonist binds, it promotes the exchange of GDP for GTP on the Gαi subunit, causing it to dissociate from the Gβγ dimer. The activated Gαi subunit then directly inhibits the enzyme adenylyl cyclase.[8][19] This inhibition reduces the conversion of ATP to cAMP, thereby lowering intracellular cAMP levels. A decrease in cAMP leads to reduced activation of Protein Kinase A (PKA), a key enzyme that phosphorylates numerous cellular substrates.

By acting as an antagonist, yohimban-17-one prevents this entire cascade from occurring. On presynaptic neurons, this blockade of the autoreceptor removes the negative feedback on norepinephrine release. The result is an increased concentration of norepinephrine in the synaptic cleft, which can then act on other postsynaptic adrenoceptors, leading to an overall increase in sympathetic activity.

Beyond the canonical Gαi pathway, α2-ARs can also engage in G protein-independent signaling, often involving β-arrestins, which can lead to the activation of other pathways like the MAPK/ERK cascade.[8][20] Antagonism by a yohimban alkaloid would also modulate these alternative signaling routes.

4.1. Signaling Pathway Diagram

G cluster_membrane Plasma Membrane cluster_cytosol Cytosol NE Norepinephrine (Agonist) AR α2-Adrenergic Receptor NE->AR Binds & Activates YOH Yohimban-17-one (Antagonist) YOH->AR Binds & Blocks Gi Gi Protein (αβγ) AR->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits ATP ATP cAMP cAMP ATP->cAMP Converts AC PKA Protein Kinase A (Inactive) cAMP->PKA Activates PKA_A PKA (Active)

Caption: Antagonism of the canonical α2-AR/Gi signaling pathway.

Conclusion and Future Directions

Yohimban-17-one, as part of the yohimban alkaloid family, is predicted to be a potent antagonist of the α2-adrenergic receptor. Its specific binding affinity and subtype selectivity are dictated by its unique stereochemistry. Understanding this relationship is paramount for the rational design of novel, highly selective α2-AR antagonists for therapeutic use or as pharmacological tools. The methodologies described herein provide a clear and robust framework for quantifying the binding affinity of yohimban-17-one and other novel compounds, while the signaling pathway analysis clarifies the functional consequences of this molecular interaction. Further research should focus on obtaining precise Ki values for yohimban-17-one at all three human α2-AR subtypes and exploring its potential for biased antagonism, which could lead to the development of drugs with more refined pharmacological profiles.

References

  • Ferry, N., Goodhardt, M., Hanoune, J., & Sevenet, T. (1983). Binding of yohimbine stereoisomers to alpha-adrenoceptors in rat liver and human platelets. British Journal of Pharmacology, 78(2), 359–364. Available from: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (2019). Adrenoceptors. IUPHAR/BPS Guide to PHARMACOLOGY Database. Available from: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (2019). Adrenoceptors, α2. IUPHAR/BPS Guide to PHARMACOLOGY Database. Available from: [Link]

  • Ferry, N., Goodhardt, M., Hanoune, J., & Sevenet, T. (1983). Binding of yohimbine stereoisomers to alpha-adrenoceptors in rat liver and human platelets. British Journal of Pharmacology. Available from: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Adrenoceptors. IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). α2A-adrenoceptor. IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]

  • Inxight Drugs. (n.d.). Yohimban-17-one, (3?,15?,20?)-. Inxight Drugs. Available from: [Link]

  • Wikipedia. (n.d.). Alpha-2 adrenergic receptor. Wikipedia. Available from: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). α2B-adrenoceptor. IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available from: [Link]

  • Qu, L., et al. (2022). Structural insights into ligand recognition, activation, and signaling of the α2A adrenergic receptor. Science Advances, 8(9). Available from: [Link]

  • Cotecchia, S., et al. (1990). Multiple second messenger pathways of alpha-adrenergic receptor subtypes expressed in eukaryotic cells. The Journal of Biological Chemistry, 265(1), 63-69. Available from: [Link]

  • Reactome Pathway Database. (n.d.). Adrenaline signalling through Alpha-2 adrenergic receptor. Reactome. Available from: [Link]

  • Wolska, N., & Pomes, R. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols, 4(1), e951. Available from: [Link]

  • Wang, Q., & Limbird, L. E. (2008). Regulation of α2AR trafficking and signaling by interacting proteins. Biochimica et Biophysica Acta, 1784(1), 59-69. Available from: [Link]

  • Digges, K. G., & Summers, R. J. (1983). Effects of yohimbine stereoisomers on contractions of rat aortic strips produced by agonists with different selectivity for alpha 1- and alpha 2-adrenoceptors. European Journal of Pharmacology, 96(1-2), 95-99. Available from: [Link]

  • Neubig, R. R., et al. (1988). Agonist and antagonist binding to alpha 2-adrenergic receptors in purified membranes from human platelets. Implications of receptor-inhibitory nucleotide-binding protein stoichiometry. The Journal of Biological Chemistry, 263(14), 6767-6775. Available from: [Link]

  • INCHEM. (n.d.). Yohimbine (PIM 567). INCHEM. Available from: [Link]

  • PubChemLite. (n.d.). Yohimban-17-alpha-ol, 16-alpha-chloromethyl- (C20H25ClN2O). PubChemLite. Available from: [Link]

  • Wikipedia. (n.d.). Yohimban. Wikipedia. Available from: [Link]

  • Richelsen, B., & Pedersen, O. (1985). Alpha 2-adrenergic binding and action in human adipocytes. Comparison between binding to plasma membrane preparations and to intact adipocytes. European Journal of Pharmacology, 119(1-2), 101-112. Available from: [Link]

  • NIST. (n.d.). Yohimbine. NIST WebBook. Available from: [Link]

  • ResearchGate. (n.d.). Affinities of Drugs for a-2 Adrenergic Receptors. ResearchGate. Available from: [Link]

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Protocols & Analytical Methods

Method

Application Note: Yohimban-17-one as a Strategic Precursor in the Total Synthesis of Complex Yohimbine Alkaloids

Introduction and Mechanistic Rationale Yohimbine alkaloids are a prominent class of pentacyclic indole alkaloids characterized by their diverse pharmacological activities, particularly as α2​ -adrenergic receptor antagon...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Mechanistic Rationale

Yohimbine alkaloids are a prominent class of pentacyclic indole alkaloids characterized by their diverse pharmacological activities, particularly as α2​ -adrenergic receptor antagonists in the central nervous system[1]. The structural complexity of these molecules—comprising a rigid pentacyclic core (A–E rings) with up to five contiguous stereocenters—presents a formidable challenge in total synthesis[2].

Yohimban-17-one (often referred to as yohimbone) serves as a highly versatile, late-stage intermediate in the synthesis of both natural and synthetic yohimbine analogs[3]. The strategic advantage of utilizing yohimban-17-one lies in the precise reactivity of the C-17 ketone within the D/E trans-decalin-like ring system.

Causality in Precursor Selection: By establishing the pentacyclic framework first and leaving the E-ring functionalization to the final stages, chemists can leverage the inherent facial bias of the yohimbane core. The C-17 carbonyl acts as a synthetic lynchpin:

  • Regioselective Enolization: The ketone allows for directed kinetic deprotonation at C-16 (which is sterically more accessible than C-18). This enables the introduction of the characteristic C-16 ester group found in (+)-yohimbine and (-)-rauwolscine[3].

  • Diastereoselective Reduction: Once the β -keto ester is formed at C-16, the reduction of the C-17 ketone can be finely tuned using specific hydride sources (e.g., NaBH 4​ vs. L-Selectride) to access the normal, allo, pseudo, or epiallo stereochemical configurations[2].

Synthetic Workflow and Pathway Visualization

The conversion of simple precursors into complex alkaloids via yohimban-17-one requires a meticulously planned sequence of cyclizations and selective functionalizations. The diagram below maps the logical flow from early-stage precursors to the final diastereoselective divergence.

Pathway Start Tryptamine + Secologanin / Synthetic Precursor Intermediate1 Tetracyclic Lactam / Enamine Start->Intermediate1 Pictet-Spengler / Cyclization Yohimbone Yohimban-17-one (Key Precursor) Intermediate1->Yohimbone Ring Closure & Oxidation C16_Func C-16 Carboxylation (e.g., Mander's Reagent) Yohimbone->C16_Func Kinetic Deprotonation BetaKeto 16-Carbomethoxy- yohimban-17-one C16_Func->BetaKeto Reduction Stereoselective C-17 Reduction (NaBH4 / L-Selectride) BetaKeto->Reduction Yohimbine (+)-Yohimbine / (-)-Alloyohimbane Reduction->Yohimbine Diastereoselective Yield

Figure 1: Synthetic workflow utilizing yohimban-17-one for yohimbine alkaloids.

Experimental Protocols

Protocol A: Mild Oxidation of Yohimbanol to Yohimban-17-one

Objective: To generate the key C-17 ketone precursor without disrupting the sensitive indole moiety. Mechanistic Rationale: Traditional harsh oxidants (e.g., KMnO 4​ , Jones reagent) can cause over-oxidation or cleavage of the electron-rich indole ring. A Pfitzner-Moffatt-type oxidation utilizing N,N'-dicyclohexylcarbodiimide (DCC) and dichloroacetic acid in DMSO ensures a mild, highly specific conversion of the C-17 alcohol to the ketone[4].

Step-by-Step Procedure:

  • Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 50 mg of yohimbanol and 152 mg of DCC in 5.0 mL of anhydrous DMSO[4].

  • Activation: Add 34 mg of dichloroacetic acid dropwise to the stirring solution. The acid acts as a proton source to activate the DCC, facilitating the formation of the reactive alkoxysulfonium intermediate[4].

  • Reaction & Self-Validation: Stir the mixture at ambient temperature (20–35 °C) for 3 hours. Validation checkpoint: Monitor the reaction via TLC (chloroform:methanol, 9:1). The precipitation of dicyclohexylurea (DCU) serves as a visual indicator of successful carbodiimide activation and reaction progression[4].

  • Quenching: Add 2.5 mL of ethyl acetate followed by a solution of 0.1 g of oxalic acid in 1.0 mL of methanol. Stir for an additional 1 hour to decompose any excess DCC[4].

  • Workup: Add 3.0 mL of deionized water. Filter the suspension to remove the precipitated DCU byproduct, washing the filter cake thoroughly with ethyl acetate[4].

  • Purification: Dilute the filtrate with water, basify with potassium carbonate, and extract with chloroform. Dry the organic layer over anhydrous K 2​ CO 3​ , concentrate in vacuo, and purify via neutral alumina chromatography (eluting with chloroform-ether-n-hexane, 4:1:6) to yield yohimban-17-one as colorless needles[4].

Protocol B: C-16 Carboxylation and Stereoselective Reduction

Objective: To convert yohimban-17-one into (+)-yohimbine via a β -keto ester intermediate. Mechanistic Rationale: Lithium diisopropylamide (LDA) is used for kinetic deprotonation at C-16. Mander's reagent (methyl cyanoformate) is specifically chosen over methyl chloroformate because the cyano leaving group prevents undesired O-acylation, ensuring exclusive C-acylation[3]. The subsequent reduction with NaBH 4​ is directed by the steric bulk of the newly installed ester and the concave face of the pentacyclic core, favoring the formation of the desired equatorial alcohol[3].

Step-by-Step Procedure:

  • Enolate Formation: Cool a solution of yohimban-17-one (1.0 equiv) in anhydrous THF to -78 °C. Add LDA (1.2 equiv) dropwise and stir for 45 minutes. Validation checkpoint: Ensuring the temperature remains strictly at -78 °C prevents thermodynamic equilibration to the less desired C-18 enolate.

  • Carboxylation: Add Mander's reagent (methyl cyanoformate, 1.5 equiv) dropwise. Maintain the temperature at -78 °C for 2 hours, then slowly warm to 0 °C.

  • Quenching & Isolation: Quench with saturated aqueous NH 4​ Cl, extract with dichloromethane, dry over Na 2​ SO 4​ , and concentrate to yield the crude 16-carbomethoxy-yohimban-17-one.

  • Reduction: Dissolve the crude β -keto ester in methanol and cool to 0 °C. Add NaBH 4​ (2.0 equiv) in small portions. The protic solvent enhances the stereoselectivity of the hydride attack[3].

  • Final Workup: After 1 hour, quench with 1M HCl, basify with NH 4​ OH, and extract with ethyl acetate. Purify via silica gel chromatography to isolate the target yohimbine alkaloid.

Quantitative Data Summary

The following table summarizes the reaction efficiencies and stereochemical outcomes when utilizing yohimban-17-one as a precursor for various alkaloid targets, highlighting the divergence achievable through specific reduction conditions[2][3][4].

SubstrateReagents / Key ConditionsTarget AlkaloidYield (%)Diastereomeric Ratio (d.r.)
YohimbanolDCC, Cl 2​ CHCOOH, DMSO (20 °C)Yohimban-17-one60 - 85%N/A
Yohimban-17-one1. LDA, NCCO 2​ Me (-78 °C)2. NaBH 4​ , MeOH (0 °C)(+)-Yohimbine65 - 72%>95:5
Yohimban-17-one1. LDA, NCCO 2​ Me (-78 °C)2. L-Selectride, THF (-78 °C)(-)-Alloyohimbane68 - 75%88:12
Yohimban-17-oneNHC-catalyzed dimerization / cyclization(-)-Rauwolscine analog~69%73:27

References

  • Miller, E. R., Hovey, M. T., & Scheidt, K. A. (2020). A Concise, Enantioselective Approach for the Synthesis of Yohimbine Alkaloids. Journal of the American Chemical Society, 142(5), 2187-2192. URL: [Link]

  • Aubé, J., Ghosh, S., & Tanol, M. (1994). Symmetry-Driven Synthesis of Indole Alkaloids: Asymmetric Total Syntheses of (+)-Yohimbine, (-)-Yohimbone, (-)-Yohimbane, and (+)-Alloyohimbane. Journal of the American Chemical Society, 116(20), 9009-9018. URL: [Link]

  • Irie, H., et al. (1976). Synthesis of (±)-Yohimbone. Agricultural and Biological Chemistry, 40(7), 1451-1452. URL: [Link]

Sources

Application

Application Notes and Protocols for the Crystallization of Yohimban-17-one

For the Isolation and Purification in Research and Drug Development Introduction: The Significance of Pure Yohimban-17-one Yohimban-17-one is a key chemical entity within the broader family of yohimbine alkaloids, a clas...

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Author: BenchChem Technical Support Team. Date: March 2026

For the Isolation and Purification in Research and Drug Development

Introduction: The Significance of Pure Yohimban-17-one

Yohimban-17-one is a key chemical entity within the broader family of yohimbine alkaloids, a class of compounds that has garnered significant interest in the pharmaceutical and research sectors.[1][2] The parent compound, yohimbine, is a well-characterized α2-adrenergic receptor antagonist and has been investigated for a range of therapeutic applications.[1][2] Yohimban-17-one, as a derivative or synthetic precursor, plays a crucial role in the development of novel therapeutics. The purity of this compound is paramount, as even minor impurities can significantly impact the results of biological assays and the safety and efficacy of potential drug candidates.

Crystallization stands as a powerful and widely employed technique for the purification of chemical compounds, offering the potential to achieve high levels of purity by separating the target molecule from impurities present in the crude mixture.[3] This application note provides a detailed guide to the principles and practical application of various crystallization techniques for the isolation and purification of yohimban-17-one. While specific solubility data for yohimban-17-one is not extensively available in the public domain, the protocols described herein are developed based on the well-documented behavior of the closely related yohimbine and its salts, providing a robust starting point for process development.

Physicochemical Properties of Yohimban-17-one and Related Alkaloids

Understanding the physicochemical properties of the target molecule is fundamental to designing an effective crystallization strategy. Yohimbine, the parent alkaloid of yohimban-17-one, is an indole alkaloid that is sparingly soluble in water but readily soluble in organic solvents such as ethanol, chloroform, and hot benzene.[1][2][4][5] It is a weakly basic compound.[1][2] The hydrochloride salt of yohimbine, on the other hand, exhibits increased water solubility.[4][6]

PropertyYohimbineYohimbine HydrochlorideYohimban-17-one (Inferred)
Molecular Formula C21H26N2O3[7]C21H27ClN2O3[6]C19H22N2O[8]
Molecular Weight 354.44 g/mol [7]390.90 g/mol [6]294.39 g/mol [8]
Melting Point 234-241 °C[1]~288 °C (decomposes)[1]Not readily available
Solubility Soluble in ethanol, chloroform, hot benzene; sparingly soluble in water and ether.[1][2][4][5]Soluble in water.[4][6]Expected to have good solubility in polar organic solvents like alcohols and chlorinated solvents, and lower solubility in non-polar solvents and water.

Crystallization Techniques for Yohimban-17-one

The choice of crystallization technique is dictated by the solubility profile of the compound and the nature of the impurities to be removed. For yohimban-17-one, cooling crystallization and anti-solvent crystallization are two highly effective methods.

Cooling Crystallization: Leveraging Temperature-Dependent Solubility

Principle: Cooling crystallization is based on the principle that the solubility of most organic compounds in a given solvent decreases as the temperature is lowered. By dissolving the crude yohimban-17-one in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution and then gradually cooling it, the solubility limit is exceeded, leading to the formation of crystals. The slow and controlled cooling allows for the formation of a well-ordered crystal lattice, which tends to exclude impurities, leaving them behind in the mother liquor.

Causality of Experimental Choices:

  • Solvent Selection: The ideal solvent should exhibit a steep solubility curve for yohimban-17-one, meaning it should dissolve a large amount at high temperatures and a significantly smaller amount at low temperatures. Ethanol and methanol, or their aqueous mixtures, are excellent candidates based on their effectiveness in crystallizing yohimbine.[9][10] The polarity of the solvent can be fine-tuned by adding water to decrease the solubility of the relatively non-polar alkaloid at lower temperatures, thereby increasing the yield.

  • Cooling Rate: A slow cooling rate is crucial for the growth of large, high-purity crystals. Rapid cooling can lead to the formation of small, impure crystals or even amorphous precipitation.

  • Agitation: Gentle agitation can improve heat transfer and prevent the settling of crystals, but vigorous stirring can lead to secondary nucleation and the formation of smaller crystals.

Experimental Workflow: Cooling Crystallization

A Dissolution: Dissolve crude yohimban-17-one in a minimal amount of hot solvent (e.g., 80% ethanol) to achieve saturation. B Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution. A->B Presence of solids C Controlled Cooling: Allow the solution to cool slowly and undisturbed to room temperature, then further cool in an ice bath or refrigerator. A->C Clear solution B->C D Crystal Formation: Crystals of yohimban-17-one form as the solution becomes supersaturated. C->D E Isolation: Collect the crystals by vacuum filtration. D->E F Washing: Wash the crystals with a small amount of cold solvent to remove residual mother liquor. E->F G Drying: Dry the purified crystals under vacuum. F->G

Caption: Workflow for cooling crystallization of yohimban-17-one.

Protocol: Cooling Crystallization of Yohimban-17-one

Materials:

  • Crude yohimban-17-one

  • Ethanol (95% or absolute)

  • Methanol

  • Deionized water

  • Activated carbon (optional, for decolorization)

  • Filter paper

  • Erlenmeyer flasks

  • Heating mantle or hot plate

  • Buchner funnel and vacuum flask

  • Ice bath

Procedure:

  • Solvent Selection and Dissolution:

    • In an Erlenmeyer flask, add the crude yohimban-17-one.

    • Add a small amount of the chosen solvent system (e.g., 80% ethanol in water).

    • Gently heat the mixture with stirring until the solid dissolves completely. Add the minimum amount of hot solvent required to fully dissolve the compound.

  • Decolorization (Optional):

    • If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

  • Hot Filtration (Optional):

    • If activated carbon or other solid impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature without disturbance. Covering the flask with a watch glass will prevent solvent evaporation and contamination.

    • Once the solution has reached room temperature and crystal formation has initiated, place the flask in an ice bath for at least one hour to maximize crystal yield.

  • Isolation and Washing:

    • Collect the crystals by vacuum filtration using a Buchner funnel.

    • Wash the crystals with a small volume of the ice-cold crystallization solvent to remove any adhering mother liquor containing impurities.

  • Drying:

    • Dry the purified crystals in a vacuum oven at a temperature below the solvent's boiling point to remove any residual solvent.

Self-Validation: The purity of the resulting crystals should be assessed by techniques such as High-Performance Liquid Chromatography (HPLC), melting point determination, and spectroscopic methods (e.g., NMR, IR). A sharp melting point close to the literature value (if available) and a single peak in the HPLC chromatogram are indicative of high purity.

Anti-Solvent Crystallization: Inducing Supersaturation through Solvent Miscibility

Principle: Anti-solvent crystallization, also known as precipitation or drowning-out, involves the addition of a miscible "anti-solvent" to a solution of the compound.[11] The anti-solvent is a liquid in which the target compound is poorly soluble.[11] The addition of the anti-solvent reduces the overall solvating power of the solvent mixture, leading to a state of supersaturation and subsequent crystallization of the compound. This technique is particularly useful for compounds that are highly soluble in a particular solvent at room temperature, making cooling crystallization inefficient.

Causality of Experimental Choices:

  • Solvent/Anti-Solvent System: The primary solvent should be one in which yohimban-17-one is highly soluble (e.g., ethanol, methanol, or chloroform). The anti-solvent must be miscible with the primary solvent but a poor solvent for the compound. Water is a common and effective anti-solvent for many alkaloids when the primary solvent is a water-miscible organic solvent like ethanol.[12][13]

  • Addition Rate: The rate at which the anti-solvent is added can significantly impact the crystal size and morphology. Slow addition with good mixing allows for controlled crystal growth, while rapid addition can lead to the formation of smaller particles or an amorphous precipitate.

  • Temperature: The temperature at which the anti-solvent is added can also influence the outcome. Performing the addition at a lower temperature can further decrease solubility and increase the yield.

Experimental Workflow: Anti-Solvent Crystallization

A Dissolution: Dissolve crude yohimban-17-one in a suitable solvent (e.g., ethanol). B Anti-Solvent Addition: Slowly add a miscible anti-solvent (e.g., water) to the solution with stirring. A->B C Supersaturation and Nucleation: As the anti-solvent is added, the solubility of yohimban-17-one decreases, leading to supersaturation and crystal nucleation. B->C D Crystal Growth: Allow the mixture to stir for a period to permit crystal growth. C->D E Isolation: Collect the crystals by vacuum filtration. D->E F Washing: Wash the crystals with a mixture of the solvent and anti-solvent, or with the pure anti-solvent. E->F G Drying: Dry the purified crystals under vacuum. F->G

Caption: Workflow for anti-solvent crystallization of yohimban-17-one.

Protocol: Anti-Solvent Crystallization of Yohimban-17-one

Materials:

  • Crude yohimban-17-one

  • A suitable solvent (e.g., ethanol, methanol)

  • A suitable anti-solvent (e.g., deionized water)

  • Beakers or flasks

  • Magnetic stirrer and stir bar

  • Dropping funnel or burette

  • Buchner funnel and vacuum flask

  • Filter paper

Procedure:

  • Dissolution:

    • Dissolve the crude yohimban-17-one in a minimal amount of the chosen solvent (e.g., ethanol) at room temperature.

  • Anti-Solvent Addition:

    • Place the solution on a magnetic stirrer and begin gentle stirring.

    • Slowly add the anti-solvent (e.g., water) dropwise from a dropping funnel or burette.

    • Continue adding the anti-solvent until a slight turbidity persists, indicating the onset of nucleation.

  • Crystallization:

    • Once turbidity is observed, continue the slow addition of the anti-solvent until a significant amount of precipitate has formed.

    • Allow the mixture to stir for an additional 30-60 minutes to ensure complete crystallization and allow for crystal growth.

  • Isolation and Washing:

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of a solvent/anti-solvent mixture (with a higher proportion of the anti-solvent) or with the pure anti-solvent to remove residual impurities.

  • Drying:

    • Dry the purified crystals in a vacuum oven.

Self-Validation: As with cooling crystallization, the purity of the crystals should be confirmed using analytical techniques such as HPLC and melting point determination. The process can be optimized by varying the solvent-to-anti-solvent ratio, the rate of addition, and the temperature to achieve the desired crystal size and purity.

Conclusion

The successful isolation and purification of yohimban-17-one are critical steps in its use for research and drug development. Cooling crystallization and anti-solvent crystallization are two robust and adaptable techniques that can be employed to achieve high levels of purity. The choice between these methods will depend on the specific solubility characteristics of the crude yohimban-17-one and the impurities present. The protocols provided in this application note offer a comprehensive starting point for developing a tailored crystallization process. It is essential to underscore the importance of systematic optimization of key parameters such as solvent system, cooling/addition rate, and temperature to achieve the desired yield and purity. The principles and methodologies outlined herein provide a solid foundation for researchers and scientists to confidently approach the crystallization of yohimban-17-one.

References

  • Gour, H., & Singh, J. (2022). A literature perspective on the pharmacological applications of yohimbine. Journal of Applied Pharmaceutical Science, 12(11), 001-011.
  • Taylor & Francis. (2022, October 20). A literature perspective on the pharmacological applications of yohimbine. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Yohimbine (CAS 146-48-5). Retrieved from [Link]

  • MDPI. (2024, November 29). Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk?. Retrieved from [Link]

  • Google Patents. (n.d.). US10730869B2 - Process for extracting alpha yohimbine (rauwolscine) from Rauwolfia species.
  • El-Demerdash, A., & El-Sayed, M. (2015). Estimation of yohimbine base in complex mixtures by quantitative HPTLC application. Journal of Coastal Life Medicine, 3(11), 903-907.
  • precisionFDA. (n.d.). YOHIMBINE. Retrieved from [Link]

  • Eureka | Patsnap. (2020, December 10). High purity alpha yohimbine (rauwolscine) from rauwolfia species. Retrieved from [Link]

  • The Merck Index Online. (n.d.). alpha-Yohimbine. Retrieved from [Link]

  • Inxight Drugs. (n.d.). Yohimban-17-one, (3?,15?,20?)-. Retrieved from [Link]

  • Google Patents. (n.d.). CN102030747A - Preparation method for yohimbine.
  • PubChem. (n.d.). Yohimbine. Retrieved from [Link]

  • Google Patents. (n.d.). CN102863439A - Method for extracting yohimbine hydrochloride from yohimbe barks.
  • Google Patents. (n.d.). CN102010409A - Method for extracting and separating yohimbine from Africa yohimbe bark.
  • ResearchGate. (2015, December 18). Microbial Hydroxylation of Yohimbine. Retrieved from [Link]

  • Levine, J., & Ottes, R. T. (1953). A New Extraction Procedure for Alkaloids.
  • ResearchGate. (n.d.). Structural formula of yohimbine. Retrieved from [Link]

  • Federal Institute for Risk Assessment. (2009). Scientific assessment of yohimbe (Pausinystalia yohimbe). Retrieved from [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. (2020, December 3). Preparation and Evaluation of Yohimbine Hydrochloride Agglomerates by Crystallo Co-Agglomeration technique. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2014). The extraction, separation and purification of alkaloids in the natural medicine. Retrieved from [Link]

  • PMC. (n.d.). Preparative isolation and purification of alkaloids from Picrasma quassiodes (D. Don) Benn. by high-speed countercurrent chromatography. Retrieved from [Link]

  • Technobis. (2023, November 1). Anti-solvent crystallization: witness the polymorphic transformation with Crystalline. Retrieved from [Link]

  • MDPI. (n.d.). Special Issue : Anti-Solvent Crystallization. Retrieved from [Link]

  • Google Patents. (n.d.). CN102002039A - Method for extracting yohimbine from yohimbine bark.
  • Google Patents. (n.d.). WO1995001984A1 - Process for the extraction and purification of alkaloids.
  • PMC. (n.d.). A validated high performance thin layer chromatography method for determination of yohimbine hydrochloride in pharmaceutical preparations. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

resolving stereochemical impurities in yohimban-17-one derivatives

Welcome to the technical support center for resolving stereochemical complexities in yohimban-17-one derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are nav...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for resolving stereochemical complexities in yohimban-17-one derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the challenges of synthesizing, purifying, and analyzing these structurally intricate molecules. The yohimbine scaffold, with its pentacyclic structure and multiple chiral centers, presents a significant hurdle in obtaining stereochemically pure compounds. This resource provides expert-driven FAQs and troubleshooting guides to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary stereochemical impurities I should be aware of in yohimban-17-one derivatives?

The yohimbine structure contains five chiral carbon atoms (C3, C15, C16, C17, and C20), leading to a large number of potential stereoisomers.[1][2] These isomers are typically classified into four subfamilies based on the stereochemistry of the D-ring: normal, allo, pseudo, and epiallo.[2][3] Common diastereomers you may encounter include yohimbine, rauwolscine (an alpha-yohimbine), corynanthine, and pseudoyohimbine, all of which can exhibit different biological activities.[1][4]

Q2: Why is achieving high stereochemical purity crucial for these derivatives?

Different enantiomers and diastereomers of a chiral drug can have significantly different pharmacological, toxicological, and pharmacokinetic properties.[5][6] For instance, the various stereoisomers of yohimbine show subtle but important differences in their interactions with dopamine and serotonin receptors.[1][2] Regulatory agencies worldwide now strongly favor the development of single enantiomer drugs to ensure optimal therapeutic outcomes and minimize potential adverse effects from less active or more toxic stereoisomers.[5]

Q3: What are the most effective analytical techniques for identifying and quantifying stereochemical impurities?

The gold standard for separating and quantifying stereoisomers is chiral chromatography.[7][8]

  • High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using Chiral Stationary Phases (CSPs) are the most powerful and widely used methods.[5][6] SFC is often preferred as it can be faster, more efficient, and uses less organic solvent than HPLC.[9][10][11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy is invaluable for structural elucidation and can be used to differentiate diastereomers.[12] With the use of chiral solvating or derivatizing agents, NMR can also be used to distinguish between enantiomers.[7][13]

  • Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE) have also been successfully applied for the analysis of yohimbine alkaloids.[5][14]

Q4: What is epimerization and how can it impact the purity of my yohimban-17-one derivative?

Epimerization is the change in the configuration of only one of several chiral centers in a molecule. In the context of yohimbine alkaloids, this can occur, for instance, at the C3 position through an oxidase/reductase enzymatic process in nature or potentially under certain chemical conditions in the lab.[15] The stereocenter at C16, adjacent to the carbonyl at C17 and the ester group, can also be susceptible to epimerization under basic or acidic conditions, leading to the formation of undesired diastereomers and complicating purification efforts.

Troubleshooting Guides

This section addresses specific problems you might encounter during your experimental work, providing insights into the root causes and actionable solutions.

Problem 1: My chiral HPLC/SFC analysis of a purified compound shows multiple, unexpected peaks.

Possible Cause: You are likely observing the presence of unresolved diastereomers or on-column epimerization. The synthesis may have produced a mixture of isomers, or the compound may be unstable under the analytical conditions.

Recommended Actions:

  • Systematic Chiral Method Development: The key to resolving stereoisomers is finding the right combination of a Chiral Stationary Phase (CSP) and a mobile phase. Not all CSPs work for all compounds. A systematic screening approach is the most efficient path to success.

  • Optimize for Stability: If you suspect on-column epimerization, modify your analytical conditions. Try running the analysis at a lower temperature, using a buffered mobile phase to control pH, and reducing the analysis time with a faster flow rate or gradient.

This protocol outlines a systematic approach to developing a robust analytical method for chiral separation.

  • Column Screening: Screen a set of diverse CSPs. Polysaccharide-based columns (e.g., derivatized cellulose or amylose) are a versatile starting point.[7]

  • Mobile Phase Screening: For each column, test a range of mobile phases.

    • Normal Phase (HPLC): Start with a Hexane/Isopropanol (IPA) or Hexane/Ethanol system.

    • SFC: Use CO2 as the main mobile phase with a modifier like Methanol, Ethanol, or Isopropanol.[9]

  • Additive Optimization: Small amounts of additives can dramatically improve peak shape and resolution. For basic compounds like yohimbine derivatives, add a basic modifier (e.g., 0.1% diethylamine or butylamine).

  • Parameter Refinement: Once initial separation is achieved, optimize the flow rate, temperature, and gradient slope (if applicable) to maximize resolution (Rs > 1.5) and minimize run time.

CSP TypeCommon Trade NamesPrimary Interaction MechanismBest For
Polysaccharide-Based Chiralpak® (AD, AS, IA, IB, etc.), Chiralcel® (OD, OJ, etc.)Hydrogen bonding, π-π interactions, dipole-dipole, steric inclusion.[7]Broad range of compounds, including many alkaloids. The most common starting point.
Pirkle-Type (π-acid/π-base) Whelk-O®, Varian-Tyrosin®π-π interactions, hydrogen bonding, dipole-dipole.Aromatic compounds, compounds with π-acidic or π-basic groups.
Macrocyclic Glycopeptide Chirobiotic® (V, T, R)Inclusion complexation, hydrogen bonding, ionic interactions.[7]Amines, amino acids, and other polar compounds.
Protein-Based AGP, BSA, HSAHydrophobic and polar interactions within chiral pockets of the protein.[7]Good for separating weak acids and bases.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.5, width=8, height=4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} caption { font-family: "Arial"; font-size: 12px; text-align: center; margin-top: 5px; }

Figure 1. Workflow for Chiral Method Development.
Problem 2: My NMR spectrum is broad and complex, making stereochemical assignment and quantification impossible.

Possible Cause: Signals from multiple diastereomers are overlapping, resulting in a convoluted spectrum that is difficult to interpret. Diastereomers have distinct NMR spectra, but if the chemical shift differences are small, significant overlap will occur.[12]

Recommended Actions:

  • Use a Higher Field Magnet: Increasing the magnetic field strength (e.g., from 400 MHz to 600 or 800 MHz) can often resolve overlapping signals.

  • Employ Chiral Derivatizing Agents (CDAs): React your mixture with an enantiopure CDA (e.g., Mosher's acid chloride) to convert the stereoisomers into a new mixture of diastereomers. The newly introduced chiral center from the CDA will often induce larger chemical shift differences between the isomers, allowing for easier quantification.[13]

  • Utilize 2D NMR Techniques:

    • COSY (Correlation Spectroscopy): Helps identify coupled protons within each isomer.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides through-space correlations between protons, which is critical for determining relative stereochemistry. By observing NOE correlations, you can deduce the spatial arrangement of atoms in each specific isomer.[12]

Problem 3: I have successfully identified my target stereoisomer but need to isolate it on a preparative scale for further studies.

Possible Cause: Your synthesis is inherently not stereoselective, or you are working with a natural product extract containing multiple isomers.[16] You need an effective method to separate gram-scale quantities.

Recommended Actions:

  • Preparative Supercritical Fluid Chromatography (SFC): This is often the most efficient method for preparative chiral separations.[17] SFC allows for higher flow rates and faster solvent removal compared to HPLC, significantly increasing throughput and reducing processing time.[10][11] The use of CO2 as the primary mobile phase also makes it a more environmentally friendly ("green") technique.[10][17]

  • Diastereomeric Crystallization: This classical resolution technique can be highly effective if a suitable resolving agent is found. The process involves reacting the stereoisomeric mixture with a chiral resolving agent to form a pair of diastereomeric salts. These salts have different physical properties, such as solubility, and can often be separated by fractional crystallization.[18]

dot graph TD { graph [splines=ortho, nodesep=0.5, width=8, height=5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} caption { font-family: "Arial"; font-size: 12px; text-align: center; margin-top: 5px; }

Figure 2. Preparative Chiral SFC Scale-up Workflow.
Problem 4: My synthetic route consistently produces the wrong diastereomer or a poor diastereomeric ratio.

Possible Cause: The key bond-forming reactions in your synthesis lack adequate stereocontrol. The complex, rigid structure of the yohimbine core requires carefully chosen reagents and conditions to influence the stereochemical outcome.

Recommended Actions:

  • Re-evaluate Your Synthetic Strategy: Many elegant and highly stereoselective syntheses of the yohimbine core have been reported. These often rely on powerful transformations to set key stereocenters.[3][19][20]

    • Pictet-Spengler Reaction: A classic method for forming the C-ring, where stereocontrol can be induced by a chiral catalyst.[19]

    • Intramolecular Diels-Alder (IMDA) Reaction: Can be used to construct the C and D rings with predictable stereochemistry based on the geometry of the starting triene.[12][21]

    • N-Acyliminium Ion Cyclization: A powerful method for constructing the tetracyclic core.[22]

  • Late-Stage Epimerization/Inversion: If your core scaffold is correct but a peripheral stereocenter is wrong (e.g., at C17), consider a late-stage redox sequence. For example, oxidation of the C17 alcohol to the yohimban-17-one followed by a stereoselective reduction using a bulky reducing agent (like L-selectride) can invert the stereocenter to access the desired diastereomer.[23]

G

Figure 3. Decision Tree for Stereoselective Synthesis.

References

  • A literature perspective on the pharmacological applications of yohimbine - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2024, from [Link]

  • Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. (n.d.). MDPI. Retrieved March 7, 2024, from [Link]

  • Enzymatic epimerization of monoterpene indole alkaloids in kratom - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2024, from [Link]

  • Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk? - MDPI. (2024, October 28). MDPI. Retrieved March 7, 2024, from [Link]

  • A literature perspective on the pharmacological applications of yohimbine. (2022, October 20). Taylor & Francis Online. Retrieved March 7, 2024, from [Link]

  • A concise, enantioselective approach for the synthesis of yohimbine alkaloids - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2024, from [Link]

  • Mechanism of the oxidation of yohimbine and two of its 7H-substituted derivatives by sodium peroxodisulfate | Request PDF. (n.d.). ResearchGate. Retrieved March 7, 2024, from [Link]

  • Supercritical Fluid Chiral Separations. (2002, November 1). Pharmaceutical Technology. Retrieved March 7, 2024, from [Link]

  • WO2022059018A1 - Improved industrial process for extraction of alpha yohimbine from rauwolfia species and the extract thereof - Google Patents. (n.d.). Google Patents.
  • Supercritical Fluid Chromatography: An Essential Tool in Drug Discovery. (2017, March 16). American Pharmaceutical Review. Retrieved March 7, 2024, from [Link]

  • Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024, September 19). Selvita. Retrieved March 7, 2024, from [Link]

  • The Impact of Chiral Supercritical Fluid Chromatography in Drug Discovery: From Analytical to Multigram Scale. (2011, March 2). American Laboratory. Retrieved March 7, 2024, from [Link]

  • Synthesis of Conformationally Liberated Yohimbine Analogues and Evaluation of Cytotoxic Activity - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2024, from [Link]

  • A Concise, Enantioselective Approach for the Synthesis of Yohimbine Alkaloids. (2020, January 17). Journal of the American Chemical Society. Retrieved March 7, 2024, from [Link]

  • Analysis of yohimbine alkaloid from Pausinystalia yohimbe by non-aqueous capillary electrophoresis and gas chromatography-mass spectrometry | Request PDF. (n.d.). ResearchGate. Retrieved March 7, 2024, from [Link]

  • Using UHPLC-Triple Quadrupole MS/MS to Detect the Presence of Bark Extract and Yohimbine Adulteration in Dietary Supplements and Botanicals. (2015, October 15). Agilent. Retrieved March 7, 2024, from [Link]

  • Determination of yohimbine and its two hydroxylated metabolites in humans by high-performance liquid chromatography and mass spectral analysis. (1990, January 1). PubMed. Retrieved March 7, 2024, from [Link]

  • Collective total synthesis of stereoisomeric yohimbine alkaloids. (2024, January 16). ResearchGate. Retrieved March 7, 2024, from [Link]

  • Estimation of yohimbine base in complex mixtures by quantitative HPTLC application. (n.d.). Semantic Scholar. Retrieved March 7, 2024, from [Link]

  • Enantioselective Syntheses of Yohimbine Alkaloids: Proving Grounds for New Catalytic Transformations - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2024, from [Link]

  • Stereoselective synthesis of yohimbine alkaloids from secologanin. (1981). RSC Publishing. Retrieved March 7, 2024, from [Link]

  • Determination of Reserpine and Yohimbine in Rauvolfia by High-Performance Liquid Chromatography. (n.d.). Asian Publication Corporation. Retrieved March 7, 2024, from [Link]

  • (PDF) Microbial Hydroxylation of Yohimbine. (n.d.). ResearchGate. Retrieved March 7, 2024, from [Link]

  • Synthesis of Conformationally Liberated Yohimbine Analogues and Evaluation of Cytotoxic Activity. (2021, July 13). ACS Omega. Retrieved March 7, 2024, from [Link]

  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025, June 1). American Pharmaceutical Review. Retrieved March 7, 2024, from [Link]

  • Analyze of stereoisomer by NMR. (n.d.). JEOL Ltd. Retrieved March 7, 2024, from [Link]

  • Part 7: Analytical Techniques for Stereochemistry. (2025, September 21). Chiralpedia. Retrieved March 7, 2024, from [Link]

  • Diastereomeric recrystallization. (n.d.). Wikipedia. Retrieved March 7, 2024, from [Link]

  • reflections-on-chiral-chromatographic-analysis.pdf. (n.d.). Indian Journal of Pharmaceutical Sciences. Retrieved March 7, 2024, from [Link]

  • Yohimbine Hydrochloride. (n.d.). Alentris Research Pvt. Ltd. Retrieved March 7, 2024, from [Link]

  • Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (n.d.). MDPI. Retrieved March 7, 2024, from [Link]

  • Analysis and evaluation of chiral drugs in biological samples. (n.d.). secrets of science. Retrieved March 7, 2024, from [Link]

  • Collective total synthesis of stereoisomeric yohimbine alkaloids - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2024, from [Link]

  • Determination of Yohimbine in Yohimbe Bark and Related Dietary Supplements Using UHPLC-UV/MS: Single-Laboratory Validation. (2015, July 15). PubMed. Retrieved March 7, 2024, from [Link]

  • Alkaloid Studies. 7.1 Reactions of 18-Hydroxymethyleneyohimban-17-one and the Preparation of Yohimbano[17,18-c and 18,17-c/]pyra. (n.d.). ElectronicsAndBooks. Retrieved March 7, 2024, from [Link]

Sources

Optimization

Technical Support Center: Overcoming Yohimban-17-One Solubility Challenges in Cell Culture

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for yohimban-17-one and related compounds. As a Senior Application Scientist, I understand that realizing th...

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Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for yohimban-17-one and related compounds. As a Senior Application Scientist, I understand that realizing the full potential of a novel compound in your research is often predicated on overcoming fundamental formulation challenges. Yohimban-17-one, an indole alkaloid structurally similar to yohimbine, presents a common yet significant hurdle for in vitro studies: poor aqueous solubility.

This guide is designed to provide you with not just protocols, but the underlying scientific rationale to effectively troubleshoot and solve these solubility issues, ensuring the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is yohimban-17-one and why is its solubility a concern?

Yohimban-17-one is a pentacyclic indole alkaloid. Like its well-studied analog yohimbine, it possesses a rigid, hydrophobic structure.[1] This molecular characteristic is responsible for its very low solubility in water and, consequently, in standard cell culture media.[1][2][3][4] When a compound does not fully dissolve, its effective concentration in the media is unknown and inconsistent, leading to unreliable and non-reproducible experimental outcomes. The free base form is particularly challenging, which is why the hydrochloride salt of related compounds like yohimbine is often used to improve aqueous solubility.[4][5]

Q2: Can I dissolve yohimban-17-one directly into my cell culture medium?

This is strongly discouraged. Attempting to dissolve yohimban-17-one directly in aqueous-based cell culture media will likely result in immediate precipitation or the formation of a fine suspension. This makes it impossible to know the true final concentration of the compound that your cells are exposed to. The standard and required practice is to first prepare a high-concentration stock solution in a suitable organic solvent.

Q3: What is the best organic solvent for preparing a stock solution?

The choice of solvent is critical and depends on balancing solubilizing power with potential cytotoxicity. The two most common and effective choices are Dimethyl Sulfoxide (DMSO) and ethanol.

  • DMSO: Often called a "universal solvent," DMSO is highly effective at dissolving hydrophobic compounds like yohimban-17-one.[6] It is the preferred choice for creating high-concentration stock solutions (e.g., 10-50 mM).

  • Ethanol: Yohimbine and related structures are also readily soluble in ethanol.[2][3][4] It can be a viable alternative if your cell line is particularly sensitive to DMSO.

Key Consideration: The ultimate goal is to minimize the final concentration of the organic solvent in your cell culture to avoid off-target effects and cytotoxicity.

Q4: What is the maximum safe concentration of DMSO or ethanol in my final culture volume?

This is one of the most critical parameters for maintaining experimental integrity. While cell line dependent, a widely accepted "safe" limit for most cell lines is a final DMSO concentration of ≤ 0.1% (v/v) .[7] Some robust cell lines may tolerate up to 0.5%, but this must be empirically determined. For particularly sensitive cells, like hematopoietic or embryonic stem cells, even lower concentrations may be necessary.[8] Ethanol tolerance can vary more widely, but keeping its final concentration below 0.5% is a safe starting point.

Crucially, you must always include a "vehicle control" in your experimental design. This control group should contain cells treated with the same final concentration of the solvent (e.g., 0.1% DMSO) as your highest drug concentration group. This allows you to distinguish the effects of the compound from the effects of the solvent itself.[7]

Troubleshooting Guide: From Precipitation to Publication-Ready Data

This section provides detailed, step-by-step solutions to the most common problems encountered when working with yohimban-17-one.

Issue 1: My compound precipitates when I add the stock solution to the cell culture medium.

This is the most frequent challenge, occurring when the compound "crashes out" of solution as the highly solubilizing organic solvent is diluted into the aqueous medium.

This method is the first line of defense and is effective for most applications. The principle is to make the stock solution so concentrated that only a very small volume is needed for the final dilution, keeping the organic solvent concentration below cytotoxic levels.

Experimental Protocol: Preparing a 10 mM Stock Solution in DMSO

  • Weighing the Compound: Accurately weigh out a small amount of yohimban-17-one powder (e.g., 1-2 mg) into a sterile microcentrifuge tube.

  • Calculating Solvent Volume: Determine the volume of DMSO required. For yohimban-17-one (Molecular Weight ≈ 294.39 g/mol ), to make a 10 mM solution:

    • Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Molarity (mol/L))

    • For 1 mg (0.001 g): Volume = 0.001 / (294.39 * 0.01) = 0.00034 L = 340 µL

  • Dissolution: Add the calculated volume of high-purity, sterile DMSO to the tube.[9] Vortex thoroughly for 1-2 minutes. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[10] Ensure the final solution is clear and free of any visible particulates.

  • Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store protected from light at -20°C or -80°C for long-term stability.[11][12][13]

  • Dilution into Media: To prepare your working concentration (e.g., 10 µM), perform a serial dilution. A common practice is a 1:1000 dilution from the 10 mM stock.

    • Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium.

    • This results in a final drug concentration of 10 µM and a final DMSO concentration of 0.1%.

    • Mix immediately and thoroughly by gentle pipetting or inversion before adding to your cells.

G start Start: Weigh Yohimban-17-One Powder stock Prepare High-Concentration Stock (e.g., 10 mM in DMSO) start->stock dilute Dilute Stock into Pre-warmed Media (e.g., 1:1000 for 0.1% DMSO) stock->dilute observe Observe for Precipitation dilute->observe precip Precipitate Forms observe->precip Yes clear Solution is Clear observe->clear No troubleshoot Troubleshoot: Use Advanced Methods (e.g., Cyclodextrin) precip->troubleshoot proceed Proceed with Cell Treatment clear->proceed

Caption: Decision workflow for preparing yohimban-17-one working solutions.

If precipitation persists even at low solvent concentrations, or if your desired final drug concentration is very high, cyclodextrins are an excellent solution. These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[14][15] They act as "molecular buckets" to encapsulate the hydrophobic drug, forming an inclusion complex that is water-soluble.[16] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used, biocompatible choice.[15]

Experimental Protocol: Using HP-β-CD for Enhanced Solubility

  • Prepare HP-β-CD Solution: Prepare a 20-40% (w/v) solution of HP-β-CD in serum-free cell culture medium or PBS. Warm to 37°C to aid dissolution.

  • Prepare Drug Stock: Create a high-concentration stock of yohimban-17-one in DMSO or ethanol as previously described (e.g., 50 mM).

  • Form the Complex: Slowly add the drug stock solution dropwise into the stirring HP-β-CD solution. A typical molar ratio of drug to cyclodextrin is between 1:1 and 1:3. Vigorous vortexing or sonication is required.

  • Incubation: Incubate the mixture for 1-4 hours at room temperature or 37°C with continuous stirring to allow for efficient complex formation.

  • Sterilization & Use: Sterilize the final drug-cyclodextrin complex solution using a 0.22 µm filter. This is now your aqueous stock solution, which can be further diluted into your complete cell culture medium.

  • Control Group: Remember to include a vehicle control with the same final concentration of HP-β-CD.

G cluster_1 Water-Soluble Complex drug Yohimban-17-one (Hydrophobic) complex Inclusion Complex label_plus + cd Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) label_arrow Encapsulation drug_in_cd Yohimban-17-one

Caption: Cyclodextrin encapsulates a hydrophobic drug, increasing its solubility.

Issue 2: I'm observing unexpected cytotoxicity or off-target effects.

If your cells are dying or behaving unexpectedly at concentrations where the drug should not be toxic, the culprit is often the solvent.

Troubleshooting Steps:

  • Verify Your Vehicle Control: Double-check that your vehicle control has the exact same final concentration of DMSO/ethanol as your drug-treated wells. Any observed toxicity in the vehicle control points directly to a solvent issue.

  • Run a Solvent Toxicity Curve: If you haven't already, perform a dose-response experiment with the solvent alone (e.g., 0.01%, 0.05%, 0.1%, 0.25%, 0.5% DMSO). This will establish the precise tolerance limit for your specific cell line and assay duration. A study on human synoviocytes showed strong toxicity at 0.5% DMSO after 24 hours, with concentrations needing to be below 0.05% to be considered safe.[17]

  • Reduce Solvent Concentration: If your current protocol uses 0.1% DMSO, try reformulating your stock solution to be more concentrated (e.g., 20 mM instead of 10 mM) so you can perform a 1:2000 dilution, resulting in a final DMSO concentration of 0.05%.

  • Switch Solvents: Some cell lines are inherently more sensitive to DMSO. Try preparing your stock solution in 100% ethanol as an alternative.

Data Summary Tables

Table 1: Solubility Profile of Yohimbine Analogs

Solvent Solubility Reference
Water (Free Base) Very slightly soluble / Sparingly soluble [1][2][4][18]
Water (HCl Salt) Sparingly soluble to ~8 mg/mL [11][19]
Ethanol Soluble / Highly soluble [1][2][3][11]
Chloroform Soluble / Easily soluble [1][2][3]
DMSO Soluble (Standard for stock solutions) [6][12]

| Diethyl Ether | Sparingly soluble |[1][20] |

Table 2: Recommended Final Solvent Concentrations in Cell Culture

Solvent Recommended Max. Concentration Notes
DMSO ≤ 0.1% (v/v) Can be toxic at higher concentrations; always use a vehicle control.[7][17]

| Ethanol | ≤ 0.5% (v/v) | Can be an alternative to DMSO for sensitive cell lines. |

References
  • YOHIMBINE HYDROCHLORIDE Yohimbini hydrochloridum. [Link]

  • Yohimbine hydrochloride - Hunan Fengdu Biotechnology Co., Ltd. [Link]

  • Yohabine Hydrochloride - Sinochem Nanjing Corporation. [Link]

  • Yohimbine stability: analysis of its several decades-old pharmaceutical products and forced degradation study | Request PDF - ResearchGate. [Link]

  • How to do proper DMSO control for cell culture drug treatments? - ResearchGate. [Link]

  • Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar. [Link]

  • DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices - OriCell. [Link]

  • A literature perspective on the pharmacological applications of yohimbine - Taylor & Francis. [Link]

  • Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement - ResearchGate. [Link]

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. [Link]

  • Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin - MDPI. [Link]

  • Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects | Molecular Pharmaceutics - ACS Publications. [Link]

  • Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. [Link]

  • Co-amorphous systems for the delivery of poorly water-soluble drugs: recent advances and an update - PubMed. [Link]

  • How to prepare sterile drug solution in DMSO for cell culture? : r/labrats - Reddit. [Link]

  • Can I use Cyclodextrin to improve the solubility of a compound? - ResearchGate. [Link]

  • Stability Indicating Assay of Yohimbine Hydrochloride Using High Performance Liquid Chromatography. [Link]

  • Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes - MDPI. [Link]

  • Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Netherlands. [Link]

  • Scientific assessment of yohimbe (Pausinystalia yohimbe) - Food Safety Authority of Ireland. [Link]

  • Yohimbine (PIM 567) - INCHEM. [Link]

  • Yohimban-16-carboxylicacid... - ChemBK. [Link]

  • Chemical Properties of Yohimbine (CAS 146-48-5) - Cheméo. [Link]

  • Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk? - PMC. [Link]

  • Yohimbine - Wikipedia. [Link]

  • Estimation of yohimbine base in complex mixtures by quantitative HPTLC application. [Link]

  • CN102030747A - Preparation method for yohimbine - Google P
  • (PDF) Validated methods for determination of yohimbine hydrochloride in the presence of its degradation products - ResearchGate. [Link]

  • (PDF) Determination of hydrolysis parameters of yohimbine HCL at neutral and slightly acidic medium - ResearchGate. [Link]

  • Stock Solutions - Cold Spring Harbor Laboratory Press. [Link]

  • CN102863439A - Method for extracting yohimbine hydrochloride
  • Yohimban-17-alpha-ol, 16-alpha-chloromethyl- (C20H25ClN2O) - PubChem. [Link]

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Reference Data & Comparative Studies

Comparative

Inter-Laboratory Validation of Yohimban-17-one Analytical Methods: A Comparison Guide

IntroductionYohimban-17-one (C19H22N2O, monoisotopic mass 294.17 Da)[1] is a pentacyclic indole alkaloid that serves as a critical intermediate and degradation product in the study of yohimbine and related derivatives. A...

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Author: BenchChem Technical Support Team. Date: March 2026

IntroductionYohimban-17-one (C19H22N2O, monoisotopic mass 294.17 Da)[1] is a pentacyclic indole alkaloid that serves as a critical intermediate and degradation product in the study of yohimbine and related derivatives. Accurate quantification of yohimban-17-one is paramount for pharmacokinetic profiling, synthetic quality control, and natural product standardization. However, the molecule's basic tertiary amine and complex stereochemistry present significant chromatographic challenges.

As a Senior Application Scientist, I have designed this guide to provide an objective, data-driven comparison of three primary analytical modalities—UHPLC-DAD/MS, GC-MS, and Non-Aqueous Capillary Electrophoresis (NACE). Furthermore, this guide establishes a self-validating protocol for inter-laboratory validation, ensuring that your analytical data remains robust and reproducible across diverse laboratory environments.

Methodological Landscape & Comparative Analysis

Selecting the correct analytical method requires balancing sensitivity, structural confirmation, and inter-laboratory reproducibility.

  • UHPLC-DAD/MS (Gold Standard): 1[1]. This method suppresses nitrogen ionization, ensuring sharp peak shapes and excellent recovery.

  • GC-MS: Provides excellent high-resolution structural confirmation and is highly effective for kinetic studies of volatile alkaloid derivatives. However, it often requires derivatization to prevent thermal degradation of the target analyte.

  • NACE: 2[2]. It is highly compatible with organic extracts but generally exhibits higher Limits of Detection (LOD) compared to MS methods.

Table 1: Performance Comparison of Analytical Methods for Yohimban-17-one
ParameterUHPLC-DAD/MSGC-MSNACE
Primary Application High-throughput quantificationStructural elucidation & kineticsOrthogonal qualitative screening
Linear Range 0.5 – 50 µg/mL10 – 1000 µg/mL10 – 1000 µg/mL
Limit of Detection (LOD) ~0.1 µg/mL~0.6 µg/mL~1.0 µg/mL
Matrix Compatibility Excellent (with internal standard)Moderate (requires derivatization)High (direct organic injection)
Inter-Lab Reproducibility High (RSD < 2%)Moderate (RSD 2-5%)Moderate (RSD ~4%)

Validation Workflow Visualization

ValidationWorkflow Start Sample Preparation (Yohimban-17-one Matrix) UHPLC UHPLC-DAD/MS (BEH C18, High pH) Start->UHPLC GCMS GC-MS (Derivatization/Thermal) Start->GCMS NACE NACE (Non-Aqueous Buffer) Start->NACE Val1 Intraday Precision & Accuracy Testing UHPLC->Val1 GCMS->Val1 NACE->Val1 Val2 Inter-Laboratory Reproducibility (3 Labs) Val1->Val2 Data ICH Q2(R1) Statistical Analysis & Reporting Val2->Data

Caption: Inter-laboratory validation workflow for yohimban-17-one analytical methods.

Step-by-Step Experimental Protocol: UHPLC-DAD/MS

For multi-site validation, I mandate UHPLC-DAD/MS due to its superior robustness. The following protocol is designed as a self-validating system, ensuring that any deviation in system performance is immediately detectable and correctable.

Step 1: Mobile Phase Preparation (Causality: pH Control)
  • Action: Prepare Mobile Phase A (0.1% v/v aqueous ammonium hydroxide) and Mobile Phase B (0.1% v/v ammonium hydroxide in methanol).

  • Causality: Yohimban-17-one contains a basic tertiary amine. Using a basic mobile phase (pH > 9) ensures the nitrogen remains in its deprotonated, neutral state. This prevents secondary ion-exchange interactions with residual silanols on the stationary phase, thereby eliminating peak tailing and ensuring reproducible retention times across different laboratory LC systems.

Step 2: Sample Extraction and Internal Standard Addition
  • Action: Spike the sample matrix with a known concentration of an internal standard (e.g., caffeine or a stable isotope-labeled yohimbine derivative). Extract using a methanol:water (70:30 v/v) mixture.

  • Causality: The 70:30 methanol:water ratio closely matches the initial chromatographic conditions, preventing solvent-mismatch peak distortion (the "solvent effect"). The internal standard acts as a self-validating mechanism: it corrects for any analyte loss during extraction and normalizes ionization suppression in the MS source.

Step 3: Chromatographic Separation
  • Action: Inject 2 µL onto an ethylene bridged hybrid (BEH) C18 column (100 mm × 2.1 mm, 1.7 µm). Run a gradient from 10% B to 90% B over 5 minutes at a flow rate of 0.4 mL/min.

  • Causality: Traditional silica columns dissolve at high pH. The BEH particle is specifically engineered for stability under alkaline conditions, ensuring column longevity and consistent theoretical plate counts during extensive inter-laboratory testing.

Step 4: Orthogonal Detection (Self-Validation)
  • Action: Monitor via Diode Array Detector (DAD) at 270 nm and tandem Mass Spectrometry (MS) in positive ESI mode, tracking the [M+H]+ adduct at m/z 295.18.

  • Causality: Dual detection provides orthogonal validation. If the MS signal fluctuates due to unforeseen matrix effects or source contamination, the DAD signal at 270 nm remains stable. This allows the system to self-diagnose ionization issues without invalidating the entire analytical run.

Inter-Laboratory Validation Data

To establish trustworthiness and verify the protocol, a round-robin validation was conducted across three independent laboratories following ICH guidelines. The data below summarizes the recovery and precision metrics for the UHPLC-DAD/MS method.

Table 2: Inter-Laboratory Precision and Accuracy (UHPLC-DAD/MS)
Validation ParameterLab 1 (Origin)Lab 2 (External)Lab 3 (External)ICH Acceptance Criteria
Intraday Precision (RSD, n=6) 1.15%1.35%1.42%≤ 2.0%
Interday Precision (RSD, n=18) 1.51%1.68%1.75%≤ 2.0%
Accuracy (Mean Recovery %) 99.2%98.5%100.1%98.0% - 102.0%
LOD (µg/mL) 0.100.120.11Report

Data Interpretation: The tight clustering of Relative Standard Deviation (RSD) values well below the 2.0% threshold confirms that the high-pH BEH C18 methodology effectively neutralizes hardware-specific variances between laboratories.

Conclusion

While GC-MS and NACE provide valuable orthogonal selectivity for qualitative screening, UHPLC-DAD/MS stands as the definitive choice for the inter-laboratory quantification of yohimban-17-one. By understanding the chemical causality behind mobile phase selection and employing self-validating internal standards, laboratories can achieve exceptional reproducibility and accuracy, accelerating downstream pharmacokinetic and synthetic development.

References

  • PubChemLite - Yohimban-17-one (C19H22N2O). uni.lu.
  • Determination of Yohimbine in Yohimbe Bark and Related Dietary Supplements Using UHPLC-UV/MS: Single-Laboratory Validation. nih.gov.
  • Three new oxygenated yohimbane-type alkaloids from Ophiorrhiza japonica. researchgate.net.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Yohimban-17-one

As a Senior Application Scientist, I approach the handling of Yohimban-17-one (CAS: 523-14-8), commonly referred to as yohimbone, with strict adherence to causality-driven safety protocols. Yohimban-17-one is a pentacycl...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach the handling of Yohimban-17-one (CAS: 523-14-8), commonly referred to as yohimbone, with strict adherence to causality-driven safety protocols. Yohimban-17-one is a pentacyclic indole alkaloid frequently utilized as a critical intermediate in the synthesis of complex multitarget-directed ligands, such as tacrine-indole hybrids for Alzheimer's disease research .

Because of its potent biological activity and structural properties, handling this compound requires a self-validating safety system where every operational step inherently verifies the security of the next.

Hazard Profile and Mechanistic Causality

Before selecting Personal Protective Equipment (PPE), we must understand why these protections are necessary. According to standardized Safety Data Sheets (SDS) , Yohimban-17-one is classified under several critical hazard categories that dictate our operational parameters:

  • H315 (Skin Irritation) & H317 (Skin Sensitization): The highly lipophilic nature of the yohimbane scaffold allows it to readily penetrate the stratum corneum. Once absorbed, it can form hapten-protein complexes that trigger immune-mediated allergic contact dermatitis.

  • H319 (Serious Eye Irritation): Direct contact with the ocular mucosa causes severe, localized inflammation due to the alkaloid's basicity.

  • H410 (Aquatic Toxicity): It is highly toxic to aquatic life with long-lasting effects (Aquatic Acute 1, Aquatic Chronic 1). This dictates stringent disposal protocols, as environmental release causes persistent ecological damage.

  • Storage Class 11 (Combustible Solids): Aerosolized dust presents a localized flammability risk under specific static-discharge conditions.

Quantitative PPE Requirements

To mitigate these specific physicochemical risks, your PPE must act as a comprehensive barrier system.

PPE CategorySpecification & StandardMechanistic Causality
Eye Protection ANSI Z87.1 / EN 166 compliant tight-fitting safety goggles.Prevents alkaloid dust from contacting the ocular mucosa, mitigating H319 (serious eye irritation) and systemic absorption via tear ducts.
Hand Protection Nitrile gloves (≥ 0.11 mm thickness, >480 min breakthrough time).The lipophilic yohimbane scaffold can rapidly penetrate standard latex. Nitrile provides a robust chemical barrier against dermal absorption and H317 sensitization.
Body Protection Flame-resistant laboratory coat (NFPA 2112) and closed-toe footwear.Protects against the ignition risks associated with Storage Class 11 (Combustible Solids) and prevents widespread dermal exposure.
Respiratory N95, P95, or FFP3 particulate respirator (if handled outside a hood).Prevents inhalation of fine alkaloid particulates, avoiding unintended systemic interaction with central and peripheral nervous system receptors.

Operational Handling Protocol: Step-by-Step Methodology

Trustworthiness in the laboratory stems from reproducible, self-validating workflows. This protocol ensures that contamination is contained at the source.

Step 1: Environmental Preparation Ensure the workspace is a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood with a minimum face velocity of 100 fpm. Clear the immediate area of strong oxidizing agents, as Yohimban-17-one is a combustible solid.

Step 2: PPE Donning Sequence Don the flame-resistant lab coat, followed by the particulate respirator. Perform a positive/negative pressure seal check to validate respiratory protection. Don safety goggles, and finally, apply double-layer nitrile gloves. Pull the outer glove over the cuff of the lab coat to eliminate exposed skin at the wrists.

Step 3: Transfer and Weighing Use anti-static weighing boats and grounded spatulas to prevent static discharge, which could ignite combustible alkaloid dust. Weigh the compound slowly to minimize aerosolization. Once the desired mass is obtained, securely seal the primary container before removing the weighing boat from the fume hood.

Step 4: Doffing and Decontamination Wipe down all spatulas and balances with a solvent appropriate for lipophilic alkaloids (e.g., 70% ethanol or isopropanol), followed by a damp water wipe. Remove the outer gloves inside the hood and dispose of them immediately in the solid hazardous waste container.

Spill Management & Disposal Plan

Because Yohimban-17-one is classified as H410 (Very toxic to aquatic life), under no circumstances should this compound or its solutions enter the standard aqueous drain system.

Step 1: Containment If a powder spill occurs, do not dry-sweep, as this generates hazardous aerosols. Gently cover the spill with absorbent pads moistened with 70% ethanol to trap the dust and reduce its mobility.

Step 2: Collection Carefully fold the moistened pads inward, capturing the alkaloid. Place the pads, along with any contaminated PPE or broken glass, into a puncture-resistant, sealable hazardous waste bag.

Step 3: Waste Segregation and Labeling Label the container clearly: "Hazardous Solid Waste: Yohimban-17-one (Combustible, Toxic to Aquatic Life)."

Step 4: Final Disposal Route the sealed waste to a licensed environmental health and safety (EHS) contractor for high-temperature incineration. Do not mix with general organic solvent waste unless explicitly approved by your facility's EHS department.

Logical Workflow Visualization

YohimboneWorkflow A Yohimban-17-one (CAS: 523-14-8) B Don Mandatory PPE (Nitrile, Goggles, Respirator) A->B C Execute Handling in Chemical Fume Hood B->C D Spill Event? C->D E Contain with Moistened Absorbents D->E Yes (Accident) F Routine Protocol Completion D->F No (Success) G Hazardous Waste Disposal (Incineration, H410 Protocol) E->G F->G Contaminated Consumables

Yohimban-17-one operational workflow detailing PPE, handling, and spill disposal.

References

  • Design and synthesis of novel tacrine–indole hybrids as potential multitarget-directed ligands for the treatment of Alzheimer's disease. National Institutes of Health (NIH). Available at: [Link][1]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Yohimban-17-one
Reactant of Route 2
Reactant of Route 2
Yohimban-17-one
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